Cas no 66490-66-2 (5,6-dichloroThiazolo[4,5-b]pyrazine)

• Product Name: 5,6-dichloroThiazolo[4,5-b]pyrazine
• CAS No: 66490-66-2
• MF: C₅HCl₂N₃S
• MW: 206.052536725998
• CID: 2135652
• PubChem ID: 20368032
• Update Time: 2025-04-21

5,6-dichloroThiazolo[4,5-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloroThiazolo[4,5-b]pyrazine
• 5,6-Dichlorothiazolo(4,5-b)pyrazine
• 66490-66-2
• SCHEMBL3300207
• DB-073764
• IIBKVHMVAIFESG-UHFFFAOYSA-N

• Inchi： 1S/C5HCl2N3S/c6-2-3(7)10-5-4(9-2)8-1-11-5/h1H
• InChI Key： IIBKVHMVAIFESG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)SC=N2)Cl

Computed Properties

• Exact Mass: 204.9268236Da
• Monoisotopic Mass: 204.9268236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų